Cas no 1493271-64-9 (3-amino-2-(thian-3-yl)propanoic acid)

• Product Name: 3-amino-2-(thian-3-yl)propanoic acid
• CAS No: 1493271-64-9
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6609039
• PubChem ID: 82404344
• Update Time: 2025-06-29

3-amino-2-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(thian-3-yl)propanoic acid
• 1493271-64-9
• EN300-1728937

• Inchi： 1S/C8H15NO2S/c9-4-7(8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： CSHIXIVOLSASSP-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-2-(thian-3-yl)propanoic acid

Introduction to 3-amino-2-(thian-3-yl)propanoic acid (CAS No. 1493271-64-9)

3-amino-2-(thian-3-yl)propanoic acid, identified by the chemical identifier CAS No. 1493271-64-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif that combines an amino acid backbone with a thiophene ring substitution, has garnered attention for its potential applications in drug discovery and molecular recognition studies. The presence of both polar and aromatic functional groups makes it a versatile scaffold for further chemical modifications, enabling its exploration in various biochemical pathways and therapeutic contexts.

The structural framework of 3-amino-2-(thian-3-yl)propanoic acid consists of a propanoic acid chain with an amino group at the terminal carbon and a thiophene ring attached to the second carbon. This configuration imparts both hydrophilic and hydrophobic characteristics, making it amenable to interactions with biological targets such as enzymes and receptors. The thiophene moiety, in particular, is known for its role in medicinal chemistry due to its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for ligand-receptor binding affinities.

In recent years, the investigation of heterocyclic compounds derived from amino acids has seen considerable advancements, driven by their potential as pharmacophores. 3-amino-2-(thian-3-yl)propanoic acid exemplifies this trend, as it combines the bioactive properties of amino acids with the structural diversity offered by thiophene derivatives. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes involved in metabolic pathways, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 3-amino-2-(thian-3-yl)propanoic acid is its versatility in synthetic chemistry. The compound serves as an excellent precursor for the development of more complex molecules through strategies such as cyclization, alkylation, and functional group transformations. Researchers have leveraged its structure to design novel analogs with enhanced bioactivity, aiming to overcome limitations associated with existing drugs. For instance, modifications to the thiophene ring have been explored to improve solubility and metabolic stability, which are critical factors in drug formulation.

The pharmacological profile of 3-amino-2-(thian-3-yl)propanoic acid has been examined in several preclinical studies. Initial findings suggest that it may possess inhibitory activity against enzymes such as carbonic anhydrase and proteases, which are implicated in conditions ranging from neurological disorders to inflammation. Additionally, its ability to interact with membrane-bound receptors has been investigated, highlighting its potential as a modulator of signaling pathways relevant to diseases like cancer and cardiovascular disorders.

Advances in computational chemistry have further accelerated the exploration of 3-amino-2-(thian-3-yl)propanoic acid by enabling high-throughput virtual screening and molecular dynamics simulations. These techniques have allowed researchers to predict binding affinities and optimize lead structures with greater efficiency than traditional experimental methods alone. The integration of machine learning algorithms has also facilitated the identification of novel derivatives with improved pharmacokinetic properties.

The synthesis of 3-amino-2-(thian-3-yl)propanoic acid presents unique challenges due to its complex stereochemistry. However, recent methodologies have streamlined its preparation through multi-step synthetic routes that employ catalytic processes and asymmetric transformations. These advancements have not only improved yield but also reduced environmental impact by minimizing waste generation. The development of greener synthetic protocols aligns with broader trends in sustainable chemistry, ensuring that future research on this compound remains environmentally responsible.

Future directions for research on 3-amino-2-(thian-3-yl)propanoic acid include exploring its role in peptide mimetics and enzyme inhibition mechanisms. By understanding how this compound interacts with biological targets at a molecular level, scientists can design more effective therapeutic agents with reduced side effects. Additionally, investigating its potential as a chiral building block could open new avenues for enantioselective synthesis in pharmaceutical manufacturing.

In conclusion,3-amino-2-(thian-3-yl)propanoic acid (CAS No. 1493271-64-9) represents a fascinating compound at the intersection of organic chemistry and medicinal biology. Its unique structural features offer opportunities for innovation across multiple domains, from drug discovery to materials science. As research continues to uncover new applications for this molecule, 1493271-64-9 is poised to play a significant role in shaping the future of chemical biology.